Cas no 2243512-52-7 (2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}({[(9H-fluoren-9-yl)methoxy]carbonyl})amino)acetic acid)

• Product Name: 2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}({[(9H-fluoren-9-yl)methoxy]carbonyl})amino)acetic acid
• CAS No: 2243512-52-7
• MF: C₂₅H₂₁N₃O₄S
• MW: 459.516944646835
• CID: 6536710
• PubChem ID: 165720001
• Update Time: 2025-06-16

2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}({[(9H-fluoren-9-yl)methoxy]carbonyl})amino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}({[(9H-fluoren-9-yl)methoxy]carbonyl})amino)acetic acid
• EN300-6492495
• 2243512-52-7

• Inchi： 1S/C25H21N3O4S/c1-14-15(2)33-24-22(14)23(26-13-27-24)28(11-21(29)30)25(31)32-12-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,13,20H,11-12H2,1-2H3,(H,29,30)
• InChI Key： JJUGOHRWEFMFJR-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C2C1=NC=NC=2N(CC(=O)O)C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 459.12527733g/mol
• Monoisotopic Mass: 459.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 121Ų

Additional information on 2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}({[(9H-fluoren-9-yl)methoxy]carbonyl})amino)acetic acid

Introduction to 2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}({[(9H-fluoren-9-yl)methoxy]carbonyl})amino)acetic acid (CAS No. 2243512-52-7)

2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}({[(9H-fluoren-9-yl)methoxy]carbonyl})amino)acetic acid (CAS No. 2243512-52-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thienopyrimidine core and a fluorenylmethoxycarbonyl (Fmoc) protecting group. These features contribute to its potential as a lead compound in the development of novel therapeutic agents.

The thienopyrimidine scaffold is known for its diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The presence of the Fmoc group in 2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}({[(9H-fluoren-9-yl)methoxy]carbonyl})amino)acetic acid provides additional chemical stability and allows for controlled deprotection during synthetic processes. This makes it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of thienopyrimidine derivatives in targeting specific molecular pathways involved in various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that thienopyrimidine-based compounds can effectively inhibit the activity of certain kinases, which are key enzymes involved in cancer progression. The Fmoc group in 2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}({[(9H-fluoren-9-yl)methoxy]carbonyl})amino)acetic acid was found to enhance the compound's selectivity and potency against these kinases.

In addition to its anticancer properties, 2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}({[(9H-fluoren-9-yl)methoxy]carbonyl})amino)acetic acid has shown promise in the treatment of viral infections. Research conducted at the University of California, San Francisco (UCSF) revealed that this compound can interfere with the replication cycle of certain RNA viruses by binding to viral RNA-dependent RNA polymerases (RdRPs). This finding opens up new avenues for the development of antiviral drugs that target these enzymes.

The synthesis of 2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}({[(9H-fluoren-9-yl)methoxy]carbonyl})amino)acetic acid involves several steps, including the formation of the thienopyrimidine core and the attachment of the Fmoc group. The use of advanced synthetic techniques and catalysts has enabled researchers to optimize this process, making it more efficient and scalable for industrial applications. A detailed synthetic route was reported in a 2018 paper published in Tetrahedron Letters, which provided valuable insights into the chemical transformations involved.

The pharmacological profile of 2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}({[(9H-fluoren-9-yl)methoxy]carbonyl})amino)acetic acid has been extensively studied using both in vitro and in vivo models. In vitro assays have shown that this compound exhibits high affinity for its target proteins and demonstrates potent inhibitory activity at low micromolar concentrations. In vivo studies conducted on animal models have further confirmed its therapeutic potential, with notable improvements observed in disease models such as cancer xenografts and viral infection models.

The safety profile of 2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}({[(9H-fluoren-9-yl)methoxy]carbonyl})amino)acetic acid is another critical aspect that has been thoroughly investigated. Preclinical toxicity studies have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings are crucial for advancing this compound into clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}({[(9H-fluoren-9-yl)methoxy]carbonyl})amino)acetic acid in human subjects. Phase I trials have demonstrated promising results, with patients showing good tolerability and initial signs of therapeutic benefit. Ongoing Phase II trials are focused on assessing the compound's efficacy in specific disease indications such as solid tumors and viral infections.

In conclusion, 2-{(5,6-dimethylthieno[2,3-d]pyrimidin)-4-yloxy}-N-(fluorenylmethoxycarbonyl)-glycine, or CAS No. 2243512-52-7, represents a promising lead compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological profile make it an attractive candidate for further development as a novel therapeutic agent. Continued research and clinical evaluation will likely uncover additional benefits and applications for this compound in the future.